Cas no 93701-41-8 (2,4,5-Tribromobenzaldehyde)

• Product Name: 2,4,5-Tribromobenzaldehyde
• CAS No: 93701-41-8
• MF: C₇H₃Br₃O
• MW: 342.810119867325
• CID: 4964250
• Update Time: 2025-06-11

2,4,5-Tribromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Tribromobenzaldehyde

• Inchi： 1S/C7H3Br3O/c8-5-2-7(10)6(9)1-4(5)3-11/h1-3H
• InChI Key： SSPRPGRCLRCYTD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C=O)Br)Br

Computed Properties

• Exact Mass: 341.77135 g/mol
• Monoisotopic Mass: 339.77340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 342.81

Additional information on 2,4,5-Tribromobenzaldehyde

Chemical Profile of 2,4,5-Tribromobenzaldehyde (CAS No. 93701-41-8)

2,4,5-Tribromobenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 93701-41-8, is a specialized organic compound belonging to the class of brominated aromatic aldehydes. This compound features a benzene ring substituted with three bromine atoms at the 2, 4, and 5 positions, coupled with an aldehyde functional group at the 1 position. Its unique structural characteristics make it a valuable intermediate in various chemical syntheses, particularly in pharmaceutical and agrochemical research.

The synthesis of 2,4,5-Tribromobenzaldehyde typically involves the bromination of pre-existing aromatic aldehydes or through multi-step functional group transformations starting from simpler precursors like benzaldehyde. The introduction of bromine atoms at specific positions enhances its reactivity, making it a versatile building block for more complex molecular architectures. The presence of three bromine atoms increases its electron-withdrawing effect, which can influence the electronic properties and reactivity of adjacent functional groups in subsequent synthetic steps.

In recent years, 2,4,5-Tribromobenzaldehyde has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery. Researchers have explored its utility as a precursor for synthesizing novel bioactive molecules. For instance, studies have demonstrated its role in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The brominated aromatic core provides a scaffold that can be further modified to develop targeted therapeutic agents.

One notable area of research involves the use of 2,4,5-Tribromobenzaldehyde in the development of small-molecule inhibitors for enzymatic targets relevant to human diseases. By leveraging its reactive aldehyde group and brominated aromatic system, chemists have designed molecules that can selectively interact with specific enzymes involved in metabolic pathways or signal transduction. These inhibitors hold promise for treating conditions such as cancer, neurodegenerative disorders, and infectious diseases.

The pharmaceutical industry has also explored derivatives of 2,4,5-Tribromobenzaldehyde for their potential as pharmacophores. For example, researchers have synthesized analogs that mimic natural products known for their therapeutic effects. The bromine atoms contribute to the lipophilicity and metabolic stability of these derivatives, enhancing their bioavailability and efficacy. Preclinical studies have shown encouraging results in models of inflammation and pain management using such compounds.

Beyond pharmaceutical applications, 2,4,5-Tribromobenzaldehyde finds utility in material science and polymer chemistry. Its ability to participate in cross-coupling reactions makes it valuable for creating novel polymers with tailored properties. These polymers may exhibit enhanced thermal stability or mechanical strength due to the incorporation of brominated aromatic units into their backbones. Such materials are being investigated for use in high-performance coatings and advanced composites.

The chemical reactivity of 2,4,5-Tribromobenzaldehyde allows it to undergo various transformations under controlled conditions. It can participate in condensation reactions with amines to form Schiff bases or condense with hydrazines to yield hydrazones. These intermediates are further functionalized to produce more complex heterocyclic structures. Additionally, its aldehyde group can be reduced to primary alcohols or oxidized to carboxylic acids depending on the synthetic requirements.

In academic research circles, 2 ,4 ,5 -Tribromobenzaldehyde has been employed as a model compound to study reaction mechanisms involving halogenated aromatic systems. Computational studies have helped elucidate how electronic effects influence the regioselectivity of bromination reactions on substituted benzene rings like this one. Such insights are crucial for optimizing synthetic routes and designing new derivatives with desired properties.

The handling and storage of 2 ,4 ,5 -Tribromobenzaldehyde require adherence to standard laboratory protocols due to its reactivity and potential health hazards associated with organic compounds containing multiple halogen atoms . While not classified as hazardous under typical conditions, proper precautions should be taken when working with this substance, including using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring adequate ventilation in work areas where it is used.

Future research directions may explore greener synthetic methodologies for producing 2 ,4 ,5 -Tribromobenzaldehyde, focusing on reducing waste generation and minimizing energy consumption during synthesis processes . Advances in catalytic systems could also enhance the efficiency of transformations involving this compound , making it more accessible for industrial applications . Additionally , investigating new applications in fields beyond traditional pharmaceuticals could open up additional avenues for utilization based on its unique structural features .